Cas no 10273-87-7 (1,3-dimethyl-2-(2-methylphenyl)benzene)

• Product Name: 1,3-dimethyl-2-(2-methylphenyl)benzene
• CAS No: 10273-87-7
• MF: C₁₅H₁₆
• MW: 196.287544250488
• CID: 1134421
• PubChem ID: 9813037
• Update Time: 2025-04-20

1,3-dimethyl-2-(2-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2-(2-methylphenyl)benzene
• 2,6,2'-trimethyl-1,1'-biphenyl
• 2,2',6-trimethyl-1,1'biphenyl
• CTK0G7423
• 1,1'-Biphenyl, 2,2',6-trimethyl-
• 2,2',6'-trimethylbiphenyl
• 2-methyl-2',6'-dimethylbiphenyl
• 2,6-dimethyl-2'-methyl-1,1'-biphenyl
• 2,2',6-trimethyl-1,1'-biphenyl
• 2,6,2'-trimethyl-1,1'-biphenyl; 2,2',6-trimethyl-1,1'biphenyl; CTK0G7423; 1,1'-Biphenyl, 2,2',6-trimethyl-; 2,2',6'-trimethylbiphenyl; 2-methyl-2',6'-dimethylbiphenyl; 2,6-dimethyl-2'-methyl-1,1'-biphenyl; 2,2',6-trimethyl-1,1'-biphenyl;
• DTXSID70431044
• HS-4932
• 2,6,2'-trimethyl-biphenyl
• 2, 6-dimethyl-2'-methyl-1,1'-biphenyl
• 10273-87-7
• 2,6dimethyl-2'-methyl-1,1'-biphenyl
• SDEAJEBPJCMHBI-UHFFFAOYSA-N

• Inchi： 1S/C15H16/c1-11-7-4-5-10-14(11)15-12(2)8-6-9-13(15)3/h4-10H,1-3H3
• InChI Key： SDEAJEBPJCMHBI-UHFFFAOYSA-N
• SMILES： C1(C(C)=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 196.125200510g/mol
• Monoisotopic Mass: 196.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.27880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives